Cas no 1077-58-3 (2-tert-butylbenzoic acid)
2-tert-butylbenzoic acid structure
Product Name:2-tert-butylbenzoic acid
CAS No:1077-58-3
MF:C11H14O2
MW:178.227663516998
MDL:MFCD00002563
CID:214242
PubChem ID:136850
Update Time:2025-09-24
2-tert-butylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-Butyl)benzoic acid
- 2-tert-butylbenzoic acid
- 2-tert-Butyl-benzoic acid
- 4-TERT-BUTYLBENZOIC ACID
- Benzoic acid,2-(1,1-dimethylethyl)-
- 2-t-butylbenzoic acid
- methyl-isopropylbenzoic acid
- o-t-butylbenzoic acid
- tert-butylbenzoic acid
- Benzoic acid, 2-(1,1-diMethylethyl)-
- AKOS006330298
- NS00045756
- Benzoic acid, (1,1-dimethylethyl)-
- BENZOIC ACID, O-TERT-BUTYL-
- BS-25165
- Q27251144
- Z1198187055
- 1077-58-3
- t-butylbenzoic acid
- 2-(1,1-dimethylethyl)benzoic acid
- 10J83R40WM
- MFCD09258829
- SCHEMBL39249
- tert-butylbenzoicacid
- UNII-UGL7Q68L1S
- SY042928
- DTXSID50901593
- NSC86592
- ZDFKSZDMHJHQHS-UHFFFAOYSA-N
- NCIOpen2_001067
- AE-848/00908006
- J-506617
- 1320-16-7
- NSC 86592
- 2-(tert-Butyl)benzoicacid
- NSC-86592
- C14140
- UGL7Q68L1S
- UNII-10J83R40WM
- CS-0130917
- EINECS 215-299-5
- o-tert-butylbenzoic acid
- EN300-112788
- 2-(1,1-Dimethylethyl)benzoic Acid; NSC 86592; o-tert-Butylbenzoic Acid
- benzoic acid, 2-t-butyl-
-
- MDL： MFCD00002563
- Inchi： 1S/C11H14O2/c1-11(2,3)9-7-5-4-6-8(9)10(12)13/h4-7H,1-3H3,(H,12,13)
- InChI Key： ZDFKSZDMHJHQHS-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1C(C)(C)C)=O
Computed Properties
- Exact Mass: 178.09900
- Monoisotopic Mass: 178.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Density: 1.0435 (estimate)
- Melting Point: 74.55°C
- Boiling Point: 283.8 ℃ at 760 mmHg
- Flash Point: 135.1ºC
- Refractive Index: 1.5201 (estimate)
- PSA: 37.30000
- LogP: 2.68230
- pka: 3.54(at 25℃)
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-tert-butylbenzoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-tert-butylbenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-tert-butylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159030-1g |
2-tert-Butylbenzoic acid |
1077-58-3 | 95% | 1g |
$795 | 2021-06-16 | |
| Fluorochem | 065617-1g |
2-tert-Butylbenzoic acid |
1077-58-3 | 97% | 1g |
￡831.00 | 2022-03-01 | |
| Apollo Scientific | OR40497-1g |
2-(tert-Butyl)benzoic acid |
1077-58-3 | 98+% | 1g |
£143.00 | 2025-02-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NR671-50mg |
2-tert-butylbenzoic acid |
1077-58-3 | 95+% | 50mg |
149.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NR671-1g |
2-tert-butylbenzoic acid |
1077-58-3 | 95+% | 1g |
1219.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NR671-200mg |
2-tert-butylbenzoic acid |
1077-58-3 | 95+% | 200mg |
357.0CNY | 2021-07-14 | |
| TRC | B709960-100mg |
2-tert-Butylbenzoic Acid |
1077-58-3 | 100mg |
$ 87.00 | 2023-09-08 | ||
| TRC | B709960-500mg |
2-tert-Butylbenzoic Acid |
1077-58-3 | 500mg |
$ 368.00 | 2023-09-08 | ||
| TRC | B709960-1g |
2-tert-Butylbenzoic Acid |
1077-58-3 | 1g |
$ 604.00 | 2023-09-08 | ||
| Matrix Scientific | 082018-500g |
2-tert-Butylbenzoic acid, 97% |
1077-58-3 | 97% | 500g |
$280.00 | 2023-09-10 |
2-tert-butylbenzoic acid Related Literature
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Stanislav B?hm,Otto Exner New J. Chem. 2001 25 250
-
John B. Shoesmith,Alexander Mackie J. Chem. Soc. 1936 300
-
David Balcells,Pamela Moles,James D. Blakemore,Christophe Raynaud,Gary W. Brudvig,Robert H. Crabtree,Odile Eisenstein Dalton Trans. 2009 5989
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Rania Hamdy,Alshaimaa M. Hamoda,Mariam Al-Khalifa,Varsha Menon,Raafat El-Awady,Sameh S. M. Soliman RSC Med. Chem. 2022 13 1322
-
Philip M. Stanley,Mykhaylo Parkulab,Bernhard Rieger,Julien Warnan,Roland A. Fischer Faraday Discuss. 2021 231 281
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